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Compound of Interest

[4-(2-
Compound Name:
Methylpropoxy)phenyllmethanol

CAS No.: 500547-59-1

Cat. No.: B2451438

Get Quote

Executive Summary

Do not dispose of [4-(2-Methylpropoxy)phenyllmethanol down the drain. This compound is
an organic benzyl alcohol derivative with an ether linkage.[1] It requires segregation into Non-
Halogenated Organic Waste streams.[1][2] While not classified as an acute P-listed toxin, it
poses environmental toxicity and combustibility risks.[1]

Immediate Action Required:
e Segregate: Keep separate from oxidizers and halogenated solvents.[1][2][3]
» Containerize: Use high-density polyethylene (HDPE) or glass containers.

o Label: "Hazardous Waste - Non-Halogenated Organic."[1][3]

Chemical Profile & Hazard Assessment
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To dispose of a chemical safely, you must understand its reactivity profile. This compound
features two critical functional groups that dictate its handling: a primary benzylic alcohol and
an isobutyl ether.[1]

Property Specification Operational Implication

] ) ] Determines if waste goes to
) Solid (low melting point) or ] ] o
Physical State "Solid Debris" or "Liquid

Viscous Liquid
Solvents."[1]

Combustible.[1] Classified as
Flash Point >110°C (Estimated) Class 11IB Combustible Liquid if

molten.[1]

] ] Oxidation Risk: Incompatible
o Ether Linkage / Primary ) o
Reactivity with strong oxidizers (e.g.,

Alcohol o _ _ _
Nitric Acid, Chromic Acid).[1]

) ) Requires nitrile gloves
o Irritant (Skin/Eye), Acute Oral ]
Toxicity T (0.12mm min) and eye
oX
protection.[1]

The "Why" Behind the Protocol (Causality)

» Ether Stability: While isobutyl ethers are generally stable, the ether linkage theoretically
allows for peroxide formation upon prolonged exposure to air and light. Protocol: Verify
container age before handling.[1]

» Benzylic Alcohol: This group is easily oxidized to the corresponding aldehyde or carboxylic
acid.[1] Protocol: Never commingle with oxidizing waste streams (e.g., Chromic acid
cleaning solutions) to prevent exothermic runaway reactions.[1]

Pre-Disposal Validation (The Self-Validating System)

Before moving the chemical to waste, perform this 3-step validation to ensure the waste stream
is safe.

e Peroxide Check (If >12 months old):
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o Although benzyl ethers are resistant, if the container is old or has visible crystal formation
around the cap, test with a starch-iodide strip.

o Result: If blue, treat as high-hazard peroxide waste (contact EHS immediately).[1] If
colorless, proceed.

o Phase Verification:
o Is the material solid or liquid?

o Logic: Pouring solids into a liquid waste carboy creates sludge that clogs disposal pumps.
[1] Solids must go to wide-mouth jars.

» Solvent Compatibility:
o Ensure the receiving waste carboy does not contain concentrated acids.[2][4]

Step-by-Step Disposal Protocols
Workflow Visualization: Disposal Decision Matrix
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Figure 1: Decision matrix for selecting the correct disposal pathway based on physical state.[1]

Scenario A: Pure Chemical (Solid or Liquid)[1]

o Select Container: Use a chemically compatible container (Amber glass or HDPE).[1]
e Transfer:

o If Solid: Transfer using a disposable spatula into a wide-mouth waste jar.[1]

o If Liquid: Pour directly into the "Non-Halogenated" carboy using a funnel.[1]

o Labeling: Affix a hazardous waste tag immediately.[1][5]
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o Constituents: Write "[4-(2-Methylpropoxy)phenyl]lmethanol".[1][6]

o Hazard Checkbox: Select "Irritant” and "Toxic".[1]

Scenario B: Reaction Mixtures (In Solution)

e Segregation: Ensure the solvent system is Non-Halogenated (e.g., Methanol, Ethyl Acetate,
DMSO).[3]

o Critical: If the reaction used Dichloromethane (DCM) or Chloroform, the entire mixture
must be classified as Halogenated Waste.

o Neutralization: If the reaction involved acids or bases, neutralize to pH 6—8 before adding to
the organic solvent waste drum to prevent drum corrosion or gas generation.

o Transfer: Pour into the appropriate carboy (Halogenated or Non-Halogenated).

Scenario C: Empty Containers (RCRA Compliance)
To classify the original bottle as "RCRA Empty" (40 CFR 261.7):

Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue
(e.g., Ethanol or Acetone).

o Collect Rinsate: Pour all three rinses into the Non-Halogenated Organic Waste container. Do
not pour rinsate down the sink.[1]

» Deface Label: Cross out the chemical name and write "EMPTY."[1]

o Discard: The bottle can now be recycled or thrown in standard trash (check local institutional
policy).

Waste Stream Classification (Regulatory Data)

Use the following data to complete your institution's Hazardous Waste Tag.
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Regulatory Field Value / Classification

None (Specific).[1] Use D001 (Ignitable) if in

flammable solvent.[1] Otherwise, classify as
EPA Waste Code i

Non-Regulated Chemical Waste (unless state-

specific codes apply).[1]

Waste Stream Non-Halogenated Organic Solvent/Solid.[1][2][3]

If pure: Not Regulated (unless flash point
DOT Shipping Name confirmed <60°C).[1][3] If in solvent:[2][4][5][7]
[8][9][10][11][12] Flammable Liquid, N.O.S.

Compatibility Group Group 4 (Alcohols) / Group 13 (Ethers).[1]

Emergency Contingencies

Spill Response Workflow
Minor Spill (<100 mL/qg):

Alert: Notify nearby personnel.
PPE: Don nitrile gloves, lab coat, and safety goggles.[1]

Absorb: Use Universal Absorbent Pads or Vermiculite.[1] Do not use paper towels if the
substance is hot or mixed with oxidizers.

Clean: Wipe area with ethanol.[1]

Dispose: Place all contaminated pads into a sealed bag and tag as "Solid Hazardous
Waste."

Exposure Response:

Skin Contact: Wash with soap and water for 15 minutes.[1][13] The benzylic alcohol moiety
facilitates skin absorption; do not use solvents (like acetone) to wash skin, as this drives the
chemical deeper.
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Eye Contact: Flush for 15 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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